Cas no 235426-30-9 (2-Bromo-1,4-dimethyl-1H-imidazole)

2-Bromo-1,4-dimethyl-1H-imidazole is a brominated imidazole derivative with a molecular formula of C₅H₇BrN₂. This heterocyclic compound features a bromine substituent at the 2-position and methyl groups at the 1- and 4-positions, enhancing its reactivity in substitution and coupling reactions. Its stable imidazole core makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the preparation of bioactive molecules and functionalized heterocycles. The bromine atom offers a versatile handle for further derivatization via cross-coupling or nucleophilic displacement. The compound’s well-defined structure and high purity ensure consistent performance in research and industrial applications, supporting its use in advanced organic synthesis.
2-Bromo-1,4-dimethyl-1H-imidazole structure
235426-30-9 structure
Product Name:2-Bromo-1,4-dimethyl-1H-imidazole
CAS No:235426-30-9
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD06659903
CID:256751
PubChem ID:7204877
Update Time:2025-05-28

2-Bromo-1,4-dimethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1,4-dimethyl-1H-imidazole
    • 1H-Imidazole,2-bromo-1,4-dimethyl-
    • 2-bromo-1,4-dimethylimidazole
    • 2-Brom-1,4-dimethyl-1H-imidazol
    • JKVMBWITGAWCIG-UHFFFAOYSA-N
    • CS-0037403
    • Q-103103
    • AB26588
    • STR07137
    • EN300-268645
    • 2-bromo-1,4-dimethyl-imidazole
    • 2-Bromo-1,4-dimethyl-1H-imidazole, AldrichCPR
    • A854925
    • MFCD06659903
    • AKOS006343258
    • 1H-Imidazole, 2-bromo-1,4-dimethyl-
    • FT-0649088
    • AM803566
    • 2-bromo-1, 4-dimethylimidazole
    • DTXSID30428399
    • SCHEMBL1560557
    • 235426-30-9
    • SY024849
    • MDL： MFCD06659903
    • Inchi： 1S/C5H7BrN2/c1-4-3-8(2)5(6)7-4/h3H,1-2H3
    • InChI Key： JKVMBWITGAWCIG-UHFFFAOYSA-N
    • SMILES： BrC1=NC(C)=CN1C

Computed Properties

  • Exact Mass: 173.97900
  • Monoisotopic Mass: 173.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 46-50
  • Boiling Point: 253.6±33.0 ºC (760 Torr),
  • Flash Point: 107.1±25.4 ºC,
  • Refractive Index: 1.589
  • Solubility: Slightly soluble (19 g/l) (25 º C),
  • PSA: 17.82000
  • LogP: 1.49100

2-Bromo-1,4-dimethyl-1H-imidazole Security Information

2-Bromo-1,4-dimethyl-1H-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-1,4-dimethyl-1H-imidazole Pricemore >>

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2-Bromo-1,4-dimethyl-1H-imidazole Production Method

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